AEG-41174

• Molecular Formula: C17H19NO2
• Appearance: Solid powder
• synonyms: AEG41174; AEG 41174; AEG-41174; NONE

Description

AEG-41174 is a novel, non-ATP competitive, small molecule tyrosine kinase inhibitor targeting therapeutically significant kinases including JAK2 and Bcr-Abl, and is currently in a Phase 1 clinical trial (hematological malignancies).

Scientific Research Applications

AEG-41174 and Cancer Research

• Breast Cancer Prognosis : Astrocyte elevated gene-1 (AEG-1) expression is significantly up-regulated in primary breast tumors compared to paired normal breast tissue. High AEG-1 expression is associated with poor overall survival in breast cancer patients, indicating its potential as a prognostic marker (Li et al., 2008).

• Oncogenesis in Various Organs : AEG-1 plays a key role in the carcinogenic process across different organs. Its expression is elevated in advanced stages of many cancers, correlating with poor survival. Studies in breast and liver cancer show AEG-1 gene amplification, underlining its role in tumorigenesis (Sarkar et al., 2009).

• Tumor Progression and Metastasis : Activation of the nuclear factor κB (NF-κB) pathway by AEG-1 is associated with tumor progression and metastasis. AEG-1 enhances NF-κB activation, promoting anchorage-independent growth and invasion in cancer cells, such as in breast cancer, glioblastoma multiforme, and melanoma (Emdad et al., 2006).

• Neuroblastoma Treatment : Knockdown of AEG-1 in neuroblastoma cells inhibits cell proliferation and enhances chemo-sensitivity to drugs like cisplatin and doxorubicin. This suggests AEG-1's role in enhancing tumorogenic properties and its potential as a therapeutic target in neuroblastoma treatment (Liu et al., 2009).

• Multifunctional Oncoprotein : AEG-1 is a multifunctional oncoprotein overexpressed in various cancers, promoting characteristics of malignant aggressiveness like robust proliferation, tissue invasion, and chemoresistance. Its role in tumor development and progression is linked to several signaling pathways, making it a potential prognostic biomarker and therapeutic target (Ying et al., 2011).

This compound in Specific Cancer Types

• Prostate Cancer : AEG-1 overexpression in prostate cancer enhances migratory and invasive abilities. Knockdown of AEG-1 induces apoptosis and decreases cell invasion, indicating its dominant role in prostate cancer cell progression and metastasis (Kikuno et al., 2007).

• Renal Cancer : In renal cancer cells, AEG-1 knockdown inhibits cell proliferation and increases chemosensitivity to 5-fluorouracil. It plays a crucial role in renal cancer formation and development, making it a potential gene therapy target for renal cell carcinoma (Wang et al., 2014).

• Colorectal Carcinoma : AEG-1 expression is significantly elevated in colorectal carcinoma and is associated with poor overall survival. Its expression correlates with tumor progression stages, making it a potential preventive and chemotherapeutic target in colorectal carcinoma (Song et al., 2010).

• Non-Small Cell Lung Cancer : Elevated expression of AEG-1 in non-small cell lung cancer (NSCLC) is associated with tumor aggressiveness and poor prognosis. It plays an important role in the aggressiveness of NSCLC, indicating its potential as a prognostic indicator and therapeutic target (Song et al., 2009).